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Compound of Interest

Compound Name: (4Z)-Lachnophyllum Lactone

Cat. No.: B15593855 Get Quote

Unveiling the Biological Prowess of (4Z)-
Lachnophyllum Lactone: A Comparative
Analysis
(4Z)-Lachnophyllum Lactone, a naturally occurring acetylenic furanone, has demonstrated a

diverse range of biological activities, positioning it as a compound of significant interest for

researchers in drug development and agrochemical innovation. This guide provides a

comprehensive statistical analysis and validation of its biological activities, comparing its

performance against relevant alternatives and detailing the experimental frameworks used for

its evaluation.

Comparative Biological Activity
(4Z)-Lachnophyllum Lactone has been primarily investigated for its phytotoxic, antifungal,

nematicidal, antileishmanial, and antimycobacterial properties. The following tables summarize

its efficacy, often in comparison with its analogs, providing a clear quantitative overview of its

potential.
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(4Z)-Lachnophyllum Lactone has shown significant inhibitory effects on the growth of various

plant species, particularly parasitic weeds.

Target Species Parameter
(4Z)-
Lachnophyllu
m Lactone

Alternative
Compound(s)

Reference

Cuscuta

campestris

(Dodder)

IC50 (seedling

growth)
24.8 µg/mL - [1]

Cuscuta

campestris

Inhibition at 0.3

mM
~85% - [2][3][4]

Orobanche minor

(Broomrape)

Radicle growth

inhibition at 0.3

mM

>70% - [2][3][4]

Phelipanche

ramosa

(Broomrape)

Radicle growth

inhibition at 0.3

mM

>40% - [2][3][4]

Lactuca sativa

(Lettuce)

Phytotoxic

activity
Reported - [1]

Agrostis

stolonifera

Phytotoxic

activity
Reported - [1]

Lemna

paucicostata

Phytotoxic

activity
Reported - [1]

Lepidum sativum

(Garden cress)

EC50 (shoot

length)
85.89 mg L⁻¹

(4Z,8Z)-

Matricaria

Lactone: 82.30

mg L⁻¹

[5][6][7]

Antifungal Activity
The compound has demonstrated notable activity against several fungal pathogens, including

those affecting crops post-harvest.
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Fungal
Species

Parameter
(4Z)-
Lachnophyllu
m Lactone

Alternative
Compound(s)

Reference

Colletotrichum

acutatum

Fungitoxic

activity
Reported - [1]

Colletotrichum

gloeosporioides

Fungitoxic

activity
Reported - [1]

Colletotrichum

fragariae

Fungitoxic

activity
Reported - [1]

Penicillium

digitatum

Fungitoxic

activity

Reported (MIC:

32-64 µg mL⁻¹)
- [1][5]

Pyricularia

oryzae

Fungitoxic

activity
Reported - [1]

Verticillium

dahliae

Mycelial growth

reduction at 1

mM

Reported

(4E)-

lachnophyllum

lactone &

(4Z,8Z)-

matricaria

lactone also

active

[2][3][4]

Aspergillus niger MIC 32-64 µg mL⁻¹ - [5]

Cladosporium

sp.
MIC 32-64 µg mL⁻¹ - [5]

Nematicidal, Antileishmanial, and Antimycobacterial
Activities
(4Z)-Lachnophyllum Lactone and its analogs have been evaluated against various other

pathogens, showing a broad spectrum of activity.
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Activity
Target
Organism

(4Z)-
Lachnophyllu
m Lactone

Alternative
Compound(s)

Reference

Nematicidal Nematodes
Potent activity

reported

(2Z)-

Lachnophyllum

methyl ester and

other lactone

analogs also

active

[5][8][9]

Antileishmanial
Leishmania

infantum

Strong potency

reported

(2Z)-

Lachnophyllum

methyl ester and

other lactone

analogs also

potent

[5][8][9]

Antimycobacteria

l

Mycobacterium

tuberculosis

H37Rv

Moderate activity

Lactone analog

with a C10

lipophilic

appendage

showed highest

potency

[5][8][9]

Ecotoxicological Profile
A comparative ecotoxicological assessment of (4Z)-Lachnophyllum Lactone (LAC) and

(4Z,8Z)-Matricaria Lactone (MAT) has been conducted on various model organisms.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/378432760_4Z-Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis
https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob01224k
https://pubs.rsc.org/it-it/content/articlelanding/2024/ob/d4ob01224k
https://www.researchgate.net/publication/378432760_4Z-Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis
https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob01224k
https://pubs.rsc.org/it-it/content/articlelanding/2024/ob/d4ob01224k
https://www.researchgate.net/publication/378432760_4Z-Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis
https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob01224k
https://pubs.rsc.org/it-it/content/articlelanding/2024/ob/d4ob01224k
https://www.benchchem.com/product/b15593855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Parameter

(4Z)-
Lachnophyllu
m Lactone
(LAC)

(4Z,8Z)-
Matricaria
Lactone (MAT)

Reference

Aliivibrio fischeri EC10 0.524 mg L⁻¹ 0.063 mg L⁻¹ [5][6]

EC50 8.078 mg L⁻¹ 0.642 mg L⁻¹ [5][6]

Raphidocelis

subcapitata
EC10

0.304 mg L⁻¹

(inhibition)

3.417 mg L⁻¹

(hormetic effect)
[5][6]

EC50 9.880 mg L⁻¹ 4.520 mg L⁻¹ [5][6]

Daphnia magna

(48h)

EC50

(immobilization)
1.728 mg L⁻¹ 2.239 mg L⁻¹ [5][6][10]

Caenorhabditis

elegans
Mortality

No mortality

observed

No mortality

observed
[5][6]

Experimental Protocols
Isolation and Identification of (4Z)-Lachnophyllum
Lactone
(4Z)-Lachnophyllum Lactone was isolated from Conyza bonariensis extracts through activity-

guided fractionation.[1] Lyophilized tissues of C. bonariensis (27 g) were extracted with a

methanol-distilled water mixture (1:1, v/v) containing 1% NaCl at room temperature for 24

hours.[1] The resulting supernatant was then extracted with dichloromethane.[1] The active

fraction was purified using chromatographic techniques, and the structure of the pure

compound was confirmed by 1H NMR and ESI-MS and compared with literature data.[1]

Phytotoxicity Bioassay against Cuscuta campestris
The phytotoxic activity was evaluated through in vitro germination and seedling growth assays.

[1]

Preparation of Test Solutions: (4Z)-Lachnophyllum Lactone was dissolved in dimethyl

sulfoxide (DMSO) and then diluted with sterilized distilled water to achieve the desired
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concentrations (e.g., 5, 10, 25, 50, 75, and 100 µg/mL). The final DMSO concentration was

kept constant at 2% in all treatments, including the control.[11]

Seed Treatment: Scarified seeds of Cuscuta campestris were placed on filter paper discs.

Application: 1 mL aliquots of the test solutions were applied to the filter paper discs with the

seeds. A control group was treated with a 2% DMSO solution in sterile distilled water.[11]

Incubation: The seeds were incubated for six days.

Data Collection: After the incubation period, the length of the Cuscuta seedlings was

measured.[11]

Statistical Analysis: All bioassays were conducted in a completely randomized design. The

seedling length of each treatment was calculated relative to the control. The percentage data

were subjected to an angular transformation (arcsine [√(%/100)]) to ensure normal frequency

distribution and then analyzed using ANOVA. The significance of the mean differences

between treatments was determined using Tukey's test (p = 0.05).[1]

Visualizing the Workflow and Potential Mechanism
To better understand the experimental process and the potential mode of action of (4Z)-
Lachnophyllum Lactone, the following diagrams are provided.
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Caption: Experimental workflow for the isolation and bioactivity screening of (4Z)-
Lachnophyllum Lactone.
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Caption: Proposed mechanism of action for (4Z)-Lachnophyllum Lactone via Michael

addition.

The biological activities of (4Z)-Lachnophyllum Lactone are thought to be associated with the

presence of an α,β-unsaturated carbonyl group in its structure.[1] This structural feature makes

the compound susceptible to a nucleophilic Michael addition reaction, a mechanism frequently

reported for bioactive natural products.[1] Further research is needed to elucidate the specific

molecular targets and signaling pathways affected by this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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